Cas no 75653-01-9 (2,6-difluoro-N-[(4-propylphenyl)carbamoyl]benzamide)
![2,6-difluoro-N-[(4-propylphenyl)carbamoyl]benzamide structure](https://www.kuujia.com/scimg/cas/75653-01-9x500.png)
75653-01-9 structure
Product name:2,6-difluoro-N-[(4-propylphenyl)carbamoyl]benzamide
2,6-difluoro-N-[(4-propylphenyl)carbamoyl]benzamide Chemical and Physical Properties
Names and Identifiers
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- 2,6-difluoro-N-[(4-propylphenyl)carbamoyl]benzamide
- DTXSID20226568
- 75653-01-9
- Benzamide, 2,6-difluoro-N-(((4-propylphenyl)amino)carbonyl)-
-
- Inchi: InChI=1S/C17H16F2N2O2/c1-2-4-11-7-9-12(10-8-11)20-17(23)21-16(22)15-13(18)5-3-6-14(15)19/h3,5-10H,2,4H2,1H3,(H2,20,21,22,23)
- InChI Key: ZXKOQBKAKKIITB-UHFFFAOYSA-N
- SMILES: CCCC1=CC=C(C=C1)NC(=O)NC(=O)C2=C(C=CC=C2F)F
Computed Properties
- Exact Mass: 318.11798408g/mol
- Monoisotopic Mass: 318.11798408g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 58.2Ų
2,6-difluoro-N-[(4-propylphenyl)carbamoyl]benzamide Related Literature
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V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
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Xueying Zheng,Zhenyi Gu,Xuyang Liu,Zhongqiang Wang,Jiayun Wen,Xinglong Wu,Wei Luo,Yunhui Huang Energy Environ. Sci., 2020,13, 1788-1798
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Fridrich Szemes,Michael G. B. Drew,Paul D. Beer Chem. Commun., 2002, 1228-1229
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Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
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